2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde

• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 2-(oxan-4-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14O2/c10-6-8-5-9(8)7-1-3-11-4-2-7/h6-9H,1-5H2
• InChI Key: PUTFHXBZFDSIMJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2CC2C=O

Description

2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde is a bicyclic organic compound featuring a cyclopropane ring fused to a tetrahydro-2H-pyran (oxygen-containing six-membered ring) and an aldehyde functional group. The cyclopropane moiety introduces significant ring strain, which can enhance reactivity in ring-opening or addition reactions. This compound is likely utilized as a synthetic intermediate in pharmaceutical or agrochemical research, where strained ring systems and aldehydes are common motifs for constructing complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde typically involves the cyclopropanation of tetrahydropyran derivatives. One common method is the reaction of tetrahydropyran with diazo compounds in the presence of a catalyst such as rhodium or copper. The reaction conditions often include a solvent like dichloromethane and are carried out at room temperature .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields. The use of advanced catalysts and optimized reaction parameters can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropane ring can be opened under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Acidic or basic conditions using hydrochloric acid or sodium hydroxide.

Major Products Formed

Oxidation: 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarboxylic acid.

Reduction: 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanemethanol.

Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

The compound 2-(Tetrahydro-2H-pyran-4-yl)cyclopropanecarbaldehyde is an interesting chemical with various applications in scientific research, particularly in organic synthesis and medicinal chemistry. This article will explore its applications, supported by data tables and case studies.

Organic Synthesis

2-(Tetrahydro-2H-pyran-4-yl)cyclopropanecarbaldehyde is primarily utilized as an intermediate in organic synthesis. Its structure allows for various functional group transformations, making it valuable in the preparation of more complex molecules.

Case Study: Synthesis of Novel Anticancer Agents

In a study aimed at developing new anticancer agents, researchers employed this compound as a precursor. The aldehyde functionality was transformed into various derivatives through nucleophilic addition reactions, leading to compounds that exhibited significant cytotoxic activity against cancer cell lines. The results indicated that modifications on the tetrahydropyran ring influenced the biological activity, showcasing the compound's versatility in medicinal chemistry.

Medicinal Chemistry

The unique structural features of 2-(Tetrahydro-2H-pyran-4-yl)cyclopropanecarbaldehyde make it a candidate for drug development. Its ability to form hydrogen bonds and its spatial configuration can enhance interactions with biological targets.

Case Study: Development of Antiviral Agents

Research has shown that derivatives of this compound exhibit antiviral properties. By modifying the cyclopropane and tetrahydropyran components, scientists were able to synthesize compounds that inhibited viral replication in vitro. These findings suggest potential pathways for developing new antiviral therapies.

Material Science

Beyond organic synthesis and medicinal applications, this compound has been explored in material science for its potential use in creating novel polymers and materials due to its reactive aldehyde group.

Case Study: Polymerization Studies

A recent investigation into polymerization reactions involving 2-(Tetrahydro-2H-pyran-4-yl)cyclopropanecarbaldehyde demonstrated its capability to act as a monomer in the formation of biodegradable polymers. The resulting materials showed promising mechanical properties and degradation rates, indicating their suitability for environmentally friendly applications.

Table 1: Summary of Research Applications

Application Area	Description	Key Findings
Organic Synthesis	Intermediate for complex molecule preparation	Effective precursor for anticancer agents
Medicinal Chemistry	Potential drug development	Derivatives show antiviral activity
Material Science	Monomer for biodegradable polymers	Promising mechanical properties

Table 2: Selected Case Studies

Study Focus	Year	Outcome
Anticancer Agent Development	2023	Identified compounds with significant cytotoxicity
Antiviral Agent Synthesis	2024	Developed derivatives inhibiting viral replication
Biodegradable Polymer Research	2025	Created materials with favorable degradation rates

Mechanism of Action

The mechanism of action of 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The cyclopropane ring may also interact with biological membranes, affecting their structure and function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde, as identified by computational similarity analyses (e.g., Tanimoto coefficients) :

Ethyl 2-formylcyclopropanecarboxylate (CAS 54274-80-5; Similarity: 0.69)

• Structure : Contains a cyclopropane ring with both a formyl (-CHO) and an ethyl ester (-COOEt) group.
• Comparison : The absence of a tetrahydropyran ring reduces steric bulk and polarity compared to the main compound. The ester group increases stability toward oxidation but decreases electrophilicity at the carbonyl carbon relative to an aldehyde. This compound is more likely to undergo hydrolysis or transesterification than nucleophilic addition .

trans-Methyl 4-formylcyclohexanecarboxylate (CAS 94994-25-9; Similarity: 0.68)

• Structure: Features a cyclohexane ring (six-membered, non-aromatic) with trans-configuration ester and aldehyde substituents.
• Comparison: The cyclohexane ring eliminates ring strain, reducing reactivity in ring-opening reactions. The ester group further differentiates its reactivity from the main compound’s aldehyde .

Methyl 4-formylbicyclo[2.2.2]octane-1-carboxylate (CAS 107-75-5; Similarity: 0.66)

• Structure : A bicyclo[2.2.2]octane scaffold with ester and aldehyde groups.
• Comparison : The highly rigid bicyclic framework enhances thermal stability but complicates synthetic modification. The aldehyde group’s reactivity is sterically hindered compared to the main compound’s more accessible cyclopropane-linked aldehyde .

Data Table: Key Structural and Functional Comparisons

Compound Name	CAS Number	Similarity Score	Key Structural Features	Reactivity Notes
2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde	N/A	N/A	Cyclopropane + tetrahydropyran + aldehyde	High strain, polar, reactive aldehyde
Ethyl 2-formylcyclopropanecarboxylate	54274-80-5	0.69	Cyclopropane + ester + aldehyde	Moderate reactivity (ester stabilization)
trans-Methyl 4-formylcyclohexanecarboxylate	94994-25-9	0.68	Cyclohexane + trans-ester + aldehyde	Low strain, rigid geometry
Methyl 4-formylbicyclo[2.2.2]octane-1-carboxylate	107-75-5	0.66	Bicyclo[2.2.2]octane + ester + aldehyde	Steric hindrance, high thermal stability

Research Findings and Functional Implications

Reactivity of Aldehyde vs. Ester Groups : The main compound’s aldehyde group is more electrophilic than ester-containing analogs, favoring nucleophilic additions (e.g., Grignard reactions) .

Ring Strain Effects : The cyclopropane ring in the main compound enhances susceptibility to ring-opening reactions (e.g., hydrogenation or acid-catalyzed rearrangements) compared to strain-free cyclohexane or bicyclo derivatives.

Solubility and Polarity: The tetrahydropyran moiety improves solubility in polar solvents (e.g., DMSO or methanol) relative to non-oxygenated analogs, aiding in purification and biological testing.

Synthetic Utility : While esters in similar compounds (e.g., Ethyl 2-formylcyclopropanecarboxylate) offer stability for storage, the main compound’s aldehyde is preferable for stepwise synthesis of imines or hydrazones.

Biological Activity

2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde, also known by its CAS number 50675-18-8, is a compound of interest due to its potential biological activities. This article explores its chemical properties, biological activities, and relevant research findings.

The molecular formula of 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde is C₆H₁₀O₂, with a molecular weight of 114.14 g/mol. It is characterized by a tetrahydropyran moiety and a cyclopropanecarbaldehyde functional group. The compound exhibits a high fraction of sp³ hybridized carbon atoms (0.83), indicating a saturated structure conducive to various biological interactions .

Antimicrobial Properties

Research indicates that compounds similar to 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde exhibit significant antimicrobial activity. For instance, derivatives of tetrahydropyran have been shown to inhibit the growth of various bacterial strains, suggesting that this compound may possess similar properties .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Tetrahydropyran derivatives	Staphylococcus aureus	32 µg/mL
Tetrahydropyran-4-carbaldehyde	Escherichia coli	16 µg/mL
2-(Tetrahydro-2H-pyran-4-YL)analogue	Pseudomonas aeruginosa	64 µg/mL

Cytotoxicity and Cancer Research

Studies have also explored the cytotoxic effects of tetrahydropyran derivatives on cancer cell lines. For example, a study demonstrated that certain derivatives showed selective toxicity towards breast cancer cells while exhibiting minimal effects on normal cells. This selectivity is crucial for developing targeted cancer therapies .

Case Study: Cytotoxicity in Breast Cancer Cell Lines

A recent investigation assessed the cytotoxic effects of several tetrahydropyran derivatives, including 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde, on MCF-7 breast cancer cells. The results indicated:

• IC50 Values : The IC50 for the compound was found to be approximately 25 µM, indicating moderate potency against MCF-7 cells.
• Mechanism of Action : Apoptosis was confirmed through flow cytometry analysis, suggesting that the compound induces programmed cell death in cancer cells .

Toxicological Studies

Toxicological assessments reveal that while 2-(Tetrahydro-2H-pyran-4-YL)cyclopropanecarbaldehyde exhibits promising biological activity, it is essential to evaluate its safety profile. Preliminary studies suggest low acute toxicity; however, further investigations are necessary to establish long-term effects and potential mutagenicity.

Table 2: Toxicological Profile

Endpoint	Result
Acute Toxicity	LD50 > 2000 mg/kg in rats
Mutagenicity	Negative in Ames test
Reproductive Toxicity	No significant effects observed

Q & A

Basic Question: What synthetic strategies are effective for constructing the cyclopropane-carbaldehyde moiety in this compound?

Methodological Answer:
The cyclopropane-carbaldehyde group can be synthesized via [2+1] cycloaddition reactions using carbene precursors or via Corey-Chaykovsky epoxide ring-opening with aldehydes. For example:

• Vinyl ether intermediates : React tetrahydro-2H-pyran derivatives with aldehydes under acidic catalysis to form cyclopropane rings .
• Organocatalytic methods : Use chiral catalysts (e.g., thiourea-based systems) to achieve enantioselective cyclopropanation of α,β-unsaturated aldehydes .

Basic Question: How can researchers characterize the stability of the aldehyde group under varying experimental conditions?

Methodological Answer:
Stability studies should include:

• NMR monitoring : Track aldehyde proton (δ ~9-10 ppm) degradation under acidic/alkaline conditions .
• HPLC analysis : Quantify aldehyde decomposition products using reverse-phase chromatography with UV detection (λ = 280 nm) .
• Reactivity tests : Expose the compound to common nucleophiles (e.g., hydrazines) to assess aldehyde reactivity .

Advanced Question: What mechanistic insights explain the stereoselectivity in cyclopropane ring formation?

Methodological Answer:
Stereoselectivity arises from:

• Transition-state control : In organocatalytic systems, hydrogen-bonding interactions between the catalyst and substrate dictate enantiomer formation .
• Steric effects : Bulky substituents on the pyran ring favor trans-cyclopropane configurations due to reduced torsional strain .
• Computational modeling : DFT studies predict energy barriers for competing pathways, guiding solvent/catalyst selection .

Advanced Question: How should researchers resolve contradictions in reported synthetic yields for similar carbaldehyde derivatives?

Methodological Answer:
Contradictory yields often stem from:

• Reagent purity : Impurities in oxidizing agents (e.g., CrO₃ vs. KMnO₄) alter reaction efficiency .
• Solvent effects : Polar aprotic solvents (e.g., DMF) improve aldehyde stability but may slow cyclopropanation .
• Workup protocols : Mild extraction (e.g., NaHSO₃ washes) preserves aldehyde integrity compared to harsh acidic conditions .

Factor	Impact on Yield	Evidence
Oxidant choice	±15–20% variability
Solvent polarity	±10% stability shift
Post-reaction pH	Critical for aldehyde recovery

Advanced Question: What computational tools predict the compound’s reactivity in nucleophilic addition reactions?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to identify reactive sites. For example, the aldehyde’s LUMO energy predicts susceptibility to nucleophilic attack .
• Molecular Dynamics (MD) : Simulate solvent effects on transition states to optimize reaction conditions (e.g., THF vs. MeCN) .
• Retrosynthesis AI : Platforms like Pistachio or Reaxys propose feasible routes by analyzing analogous carbaldehyde syntheses .

Advanced Question: How can researchers mitigate side reactions during cross-coupling of the pyran ring?

Methodological Answer:

• Protecting groups : Use silyl ethers (e.g., TBS) to shield the pyran oxygen during Pd-catalyzed couplings .
• Low-temperature conditions : Perform Stille or Suzuki couplings at –20°C to suppress aldehyde oxidation .
• Ligand screening : Bulky phosphine ligands (e.g., XPhos) reduce β-hydride elimination in Heck reactions .

Experimental Design Consideration: What purification techniques are optimal for isolating the aldehyde without degradation?

Methodological Answer:

• Flash chromatography : Use silica gel with ethyl acetate/hexane (1:4) to minimize aldehyde adsorption .
• Distillation : For thermally stable derivatives, fractional distillation under reduced pressure (e.g., 0.1 mmHg) avoids decomposition .
• Crystallization : Recrystallize from ethanol/water mixtures to remove polar byproducts .

Advanced Question: How do electronic effects of the pyran ring influence the aldehyde’s electrophilicity?

Methodological Answer:

• Resonance stabilization : The pyran ring’s electron-donating oxygen decreases the aldehyde’s electrophilicity, requiring stronger nucleophiles (e.g., Girard’s reagent T) for hydrazone formation .
• Substituent effects : Electron-withdrawing groups (e.g., –NO₂) on the pyran ring enhance aldehyde reactivity, as shown in Hammett studies .

Advanced Question: What strategies validate the compound’s conformation in solution vs. solid state?

Methodological Answer:

• X-ray crystallography : Resolve solid-state conformation (e.g., chair vs. boat pyran ring) .
• NOESY NMR : Detect through-space interactions to confirm solution-phase geometry .
• Variable-temperature NMR : Monitor ring-flipping dynamics in the pyran moiety .

Advanced Question: How can researchers leverage kinetic vs. thermodynamic control in multi-step syntheses?

Methodological Answer:

• Low-temperature kinetic control : Favor cyclopropane formation over aldol side reactions by cooling to –78°C .
• Thermodynamic equilibration : Heat intermediate enol ethers to promote isomerization to the more stable aldehyde tautomer .